Cas no 102714-66-9 (Butanedioic acid,methylmethylene-, (S)- (9CI))

• Product Name: Butanedioic acid,methylmethylene-, (S)- (9CI)
• CAS No: 102714-66-9
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 178785
• PubChem ID: 6438940
• Update Time: 2025-04-19

Butanedioic acid,methylmethylene-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,methylmethylene-, (S)- (9CI)
• (2E)-2-ethylidenebutanedioic acid
• 2-ethylidenebutanedioic acid
• 3-methylitaconate
• Butanedioic acid,ethylidene
• S-3-methylitaconic acid
• AKOS006374421
• 144368-21-8
• CHEMBL4761396
• (E)-Ethylidenesuccinic acid
• SCHEMBL6365923
• DTXSID201347631
• 102714-66-9

• Inchi： 1S/C6H8O4/c1-2-4(6(9)10)3-5(7)8/h2H,3H2,1H3,(H,7,8)(H,9,10)/b4-2+
• InChI Key： NRSMWHGLCNBZSO-DUXPYHPUSA-N
• SMILES： OC(C/C(/C(=O)O)=C\C)=O

Computed Properties

• Exact Mass: 144.04200
• Monoisotopic Mass: 144.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 0.1

Experimental Properties

• Density: 1.307
• Boiling Point: 379.3°Cat760mmHg
• Flash Point: 197.3°C
• PSA: 74.60000
• LogP: 0.49200